N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
CAS No.: 896002-99-6
Cat. No.: VC5794407
Molecular Formula: C16H17ClN6O
Molecular Weight: 344.8
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 896002-99-6 |
|---|---|
| Molecular Formula | C16H17ClN6O |
| Molecular Weight | 344.8 |
| IUPAC Name | 4-N-(3-chloro-4-methoxyphenyl)-1-methyl-6-N-prop-2-enylpyrazolo[3,4-d]pyrimidine-4,6-diamine |
| Standard InChI | InChI=1S/C16H17ClN6O/c1-4-7-18-16-21-14(11-9-19-23(2)15(11)22-16)20-10-5-6-13(24-3)12(17)8-10/h4-6,8-9H,1,7H2,2-3H3,(H2,18,20,21,22) |
| Standard InChI Key | AIUWONVQFLIYCK-UHFFFAOYSA-N |
| SMILES | CN1C2=NC(=NC(=C2C=N1)NC3=CC(=C(C=C3)OC)Cl)NCC=C |
Introduction
Synthesis of Pyrazolo[3,4-d]pyrimidines
Pyrazolo[3,4-d]pyrimidines can be synthesized through various methods, often involving the reaction of pyrazole derivatives with appropriate reagents to form the pyrimidine ring. For example, the synthesis of 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine involves the use of phosphorus oxychloride (POCl3) to introduce the chloro group . This process demonstrates the versatility of pyrazolo[3,4-d]pyrimidine synthesis, allowing for the creation of diverse derivatives with different functional groups.
Biological Activities of Pyrazolo[3,4-d]pyrimidines
Pyrazolo[3,4-d]pyrimidines have been explored for their potential biological activities, particularly as anticancer agents. For instance, derivatives of this class have been designed and synthesized to act as epidermal growth factor receptor inhibitors (EGFRIs), showing promising anti-proliferative activities against cancer cells . These compounds are of interest due to their ability to target specific pathways involved in cancer progression.
Potential Applications
Pyrazolo[3,4-d]pyrimidines, including derivatives like the one , may have potential applications in pharmaceuticals due to their biological activities. Their ability to inhibit specific enzymes or receptors makes them candidates for drug development, particularly in oncology.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume